Cas no 2228108-56-1 (2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid
• CAS No: 2228108-56-1
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6482634
• PubChem ID: 165612206
• Update Time: 2025-05-20

2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid
• 2228108-56-1
• 2-amino-2-[1-(5-methoxypyridin-3-yl)cyclopropyl]acetic acid
• EN300-1755666

• Inchi： 1S/C11H14N2O3/c1-16-8-4-7(5-13-6-8)11(2-3-11)9(12)10(14)15/h4-6,9H,2-3,12H2,1H3,(H,14,15)
• InChI Key： FMXKBANDIZVHLS-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=NC=C(C=2)OC)CC1)N)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 85.4Ų

Additional information on 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid (CAS No. 2228108-56-1)

2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228108-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid backbone, which is a structural motif known for its potential biological activity and chemical versatility. The presence of an amino group and a substituted pyridine ring further enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid consists of a cyclopropyl ring substituted with an amino group at the 2-position and a 5-methoxypyridin-3-yl moiety at the 1-position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, which are critical for its potential applications in synthetic chemistry and biological assays. The compound's solubility, stability, and interaction with biological targets are key factors that influence its suitability for various pharmaceutical applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds, particularly those incorporating pyridine derivatives. Pyridine-based molecules are widely recognized for their role in medicinal chemistry due to their ability to interact with biological receptors and enzymes. The methoxy substitution on the pyridine ring in 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid enhances its lipophilicity and binding affinity, making it an attractive scaffold for designing bioactive compounds. This feature has been leveraged in several research studies aimed at developing new therapeutic agents.

One of the most compelling aspects of 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid is its potential role as a precursor in the synthesis of more complex pharmacophores. The cyclopropylacetic acid moiety is known to exhibit anti-inflammatory, analgesic, and anti-proliferative properties, while the pyridine derivative can serve as a hinge-binding region for targeting specific proteins. Such structural features make this compound a valuable building block for drug design, particularly in the context of modulating enzyme activity and receptor interactions.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid for their potential biological activity. These computational approaches allow researchers to predict how a molecule will behave within a biological system, thereby reducing the time and cost associated with traditional experimental screening. In one notable study, virtual screening techniques were employed to identify derivatives of this compound that exhibited enhanced binding affinity to certain enzymes implicated in metabolic disorders. This highlights the compound's significance as a lead structure in drug discovery efforts.

The synthesis of 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropyl ring, introduction of the amino group, and coupling with the 5-methoxypyridin-3-yl moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to streamline these processes. These methods not only improve efficiency but also enhance the overall quality of the final product, which is crucial for subsequent biological evaluations.

Biological evaluation of 2-amino-2-1-(5-methoxypyridin-3-yl)cyclopropylacetic acid has revealed several promising activities that warrant further investigation. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that this compound may exhibit anti-cancer properties by interfering with key signaling pathways associated with tumor growth and progression. These findings underscore its importance as a candidate for further preclinical development.

The development of novel drug candidates often requires iterative optimization to enhance potency, selectivity, and pharmacokinetic properties. 2-amino-2-1-(5-methoxypyridin-3-y)cyclopropylacetic acid serves as an excellent starting point for such optimization efforts due to its versatile structural framework. By modifying substituents or exploring different functional groups, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully applied in other areas of medicinal chemistry, where lead optimization has led to the discovery of clinically relevant drugs.

The impact of computational tools on drug discovery cannot be overstated. Modern software platforms enable researchers to design and test numerous analogs of 2-amino-amino-a-a-a(5-methoxypyridin--3--y)cyclopropyla-a-acetic acida-a-a-a efficiently before synthesizing them experimentally. This accelerates the discovery process by focusing resources on the most promising candidates based on predictive models. Such integrative strategies are essential for translating basic research into tangible therapeutic outcomes.

Future directions in the study of a--a--a--a--a--a--a--a--a--a--a--a--amino-a-a-a(5---methoxy-pyri-dina---aa---aa)---cyclopropy-la---aa---aaic acida---aa) include exploring its role in modulating neurological disorders. The pyridine moiety is particularly relevant here due to its known interactions with neurotransmitter receptors. Preliminary investigations suggest that derivatives of this compound may have neuroprotective effects or could be developed into treatments for conditions like Alzheimer's disease or Parkinson's disease. These potential applications highlight the broad therapeutic scope of this molecule.

In conclusion,amino---amino---amino(5---methoxy-pyri-dina---aa---aa)---cyclopropy-la---aa---aaic acida(a)(a)(a)(CAS No.)2228108(a)(56)(56)(56) stands out as a significant compound in pharmaceutical research due to its unique structure and promising biological activities。 Its cyclopropyla-acetica backbone combined with functionalized pyri-dine rings offers numerous opportunities for drug development。 As research progresses， it is likely that this compound will continue to play an important role in discovering new therapeutic agents， particularly those targeting inflammatory， metabolic， and neurological disorders。